Cas no 695-98-7 (2,3,5-Trimethylpyridine)

2,3,5-Trimethylpyridine Properties

Names and Identifiers

• 2,3,5-Trimethylpyridine
• 2,3,5-Collidine
• 2,3,5-Trimethylpyrid
• F11272
• SB52291
• 2,3,5-Collidine, 99%
• UNII-33642OT638
• EINECS 211-786-1
• BCP26366
• SCHEMBL7487
• Pyridine, 2,3,5-trimethyl-
• Q27891716
• DTXSID80219734
• AM81285
• A9201
• MFCD00126840
• 33642OT638
• CS-W011200
• AC-6868
• NS00020874
• T1722
• 2,3,5-Trimethyl pyridine
• EN300-97797
• AKOS005258308
• 695-98-7
• W-104616
• 2,3,5-Collidine (2,3,5-Trimethylpyridine)
• AS-10876
• FT-0609462
• 2,3,5-trimethyl-pyridine
• 2,3,5-Trimethyl-pyridin
• 2,3,5-Collidine,98%
• 2,3,5-Collidine; 2,3,5-Trimethyl-pyridine;
• DTXCID30142225
• DB-024217
• +Expand

• MDL： MFCD00126840
• InChIKey： GFYHSKONPJXCDE-UHFFFAOYSA-N
• Inchi： 1S/C8H11N/c1-6-4-7(2)8(3)9-5-6/h4-5H,1-3H3
• SMILES： CC1=CC(=C(C)N=C1)C
• BRN： 108832

Computed Properties

• Exact Mass: 121.089149g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 121.089149g/mol
• Monoisotopic Mass: 121.089149g/mol
• Topological Polar Surface Area: 12.9Ų
• Heavy Atom Count: 9
• Complexity: 90.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.00680
• PSA: 12.89000
• Refractive Index: n20/D 1.508(lit.)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 65°C/12mmHg(lit.)
• Melting Point: -56.98°C (estimate)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• FEMA: 2556
• Color/Form: Colorless liquid.
• Solubility: Not determined.
• Density: 0.931 g/mL at 25 °C(lit.)

2,3,5-Trimethylpyridine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S36/37
• Safety Instruction： S26-S36-S36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1

2,3,5-Trimethylpyridine Customs Data

• HS CODE：2933399010
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%